Cas no 61532-75-0 (Imidazolidine, 1-(1-methylethyl)-2-(nitromethylene)-)

• Product Name: Imidazolidine, 1-(1-methylethyl)-2-(nitromethylene)-
• CAS No: 61532-75-0
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 475962
• PubChem ID: 71394899
• Update Time: 2025-04-19

Imidazolidine, 1-(1-methylethyl)-2-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

• Imidazolidine, 1-(1-methylethyl)-2-(nitromethylene)-
• 2-(nitromethylidene)-1-propan-2-ylimidazolidine
• DTXSID80816565
• 61532-75-0
• 2-(Nitromethylidene)-1-(propan-2-yl)imidazolidine

• Inchi： 1S/C7H13N3O2/c1-6(2)9-4-3-8-7(9)5-10(11)12/h5-6,8H,3-4H2,1-2H3
• InChI Key： ZSQBQOQXDUYSEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C=C1NCCN1C(C)C)=O

Computed Properties

• Exact Mass: 171.10089
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 58.41